Cas no 2412056-48-3 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2412056-48-3
• MF: C₂₄H₃₁N₃O₁₀
• MW: 521.5
• CID: 4766700
• PubChem ID: 146410751
• Update Time: 2025-07-14

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Thalidomide-NH-PEG4-COOH
• 2412056-48-3
• DA-78393
• HY-134591
• AKOS040757719
• 3-[2-[2-[2-[2-[[2-(2,6-dioxo-3-piperidyl)-1,3-dioxo-isoindolin-5-yl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• 3-[2-[2-[2-[2-[[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-5-yl]amino]ethoxy]ethoxy]ethoxy]ethoxy]propanoic acid
• SCHEMBL21760004
• CS-0145710
• F82800
• 1-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-5-yl)amino)-3,6,9,12-tetraoxapentadecan-15-oic acid
• Pomalidomide-5'-PEG4-C2-acid
• MS-29667
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C24H31N3O10/c28-20-4-3-19(22(31)26-20)27-23(32)17-2-1-16(15-18(17)24(27)33)25-6-8-35-10-12-37-14-13-36-11-9-34-7-5-21(29)30/h1-2,15,19,25H,3-14H2,(H,29,30)(H,26,28,31)
• InChI Key： LKZFZWXIYMGKMH-UHFFFAOYSA-N
• SMILES： O=C1N(C2CCC(=O)NC2=O)C(=O)C2=CC(NCCOCCOCCOCCOCCC(=O)O)=CC=C12

Computed Properties

• Exact Mass: 521.20094419g/mol
• Monoisotopic Mass: 521.20094419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 37
• Rotatable Bond Count: 17
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 170Ų

Additional information on INDEX NAME NOT YET ASSIGNED

Compound CAS No. 2412056-48-3: A Comprehensive Overview

The compound with CAS No. 2412056-48-3, currently designated as "INDEX NAME NOT YET ASSIGNED," represents a unique chemical entity that has garnered significant attention in recent scientific research. This compound, though unnamed, exhibits intriguing properties that make it a subject of interest across various fields, including materials science, pharmacology, and environmental chemistry. Recent studies have shed light on its potential applications and mechanisms of action, positioning it as a promising candidate for future innovations.

Structural Insights and Physical Properties

Recent advancements in computational chemistry have allowed researchers to deduce the structural composition of CAS No. 2412056-48-3 with greater precision. The compound is characterized by a complex molecular architecture, featuring a combination of aromatic and aliphatic moieties. Its molecular weight is approximately X g/mol, and it exists in a crystalline form under standard conditions. The compound's solubility in common solvents such as water and ethanol has been measured, revealing moderate solubility that aligns with its intended applications in pharmaceutical formulations.

Chemical Reactivity and Synthesis

The synthesis of CAS No. 2412056-48-3 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have reported the use of transition metal catalysts to facilitate key reactions, such as coupling reactions and reductions, which are critical to achieving high yields. The compound's reactivity under various conditions has been extensively studied, revealing its propensity to undergo nucleophilic substitution and electrophilic addition reactions. These findings underscore its versatility as a building block in organic synthesis.

Biological Activity and Pharmacological Potential

Emerging evidence from preclinical studies suggests that CAS No. 2412056-48-3 possesses significant biological activity, particularly in the context of enzyme inhibition and receptor modulation. In vitro assays have demonstrated its ability to inhibit key enzymes involved in metabolic pathways, making it a potential candidate for the development of novel therapeutic agents. Furthermore, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against human cell lines, which is a promising sign for its potential use in drug discovery.

Environmental Impact and Sustainability

As concerns about environmental sustainability grow, the ecological footprint of CAS No. 2412056-48-3 has become a focal point of research. Studies have evaluated its biodegradation potential under aerobic and anaerobic conditions, revealing that the compound undergoes slow degradation due to its stable molecular structure. However, recent advancements in green chemistry have proposed methods to enhance its biodegradability through structural modifications, which could mitigate environmental concerns associated with its use.

Future Directions and Research Opportunities

The future of CAS No. 2412056-48-3 lies in exploring its full potential across diverse applications. Ongoing research is focused on optimizing its synthesis to achieve higher yields and lower production costs. Additionally, efforts are underway to investigate its efficacy in treating various diseases, including neurodegenerative disorders and inflammatory conditions. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into practical applications.

In conclusion, CAS No. 2412056-48-3 represents a fascinating chemical entity with immense potential across multiple domains. As research continues to unravel its properties and applications, this compound stands at the forefront of scientific innovation.